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Compound of Interest

Compound Name:
2,5-Dimethoxy-d6-4-methyl-

benzaldehyde

CAS No.: 58262-07-0

Cat. No.: B129007

Get Quote

Executive Summary & Strategic Assessment
2,5-Dimethoxy-d6-4-methyl-benzaldehyde is a high-value, stable-isotope labeled precursor.

[1] Unlike radioactive isotopes (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

or

), this compound contains deuterium (

), a stable isotope. It is NOT radioactive and does not require decay-in-storage or radioactive
waste protocols.[1]

However, this compound presents two specific challenges that dictate its disposal strategy:

Regulatory Scrutiny: It is a direct structural precursor to deuterated phenethylamines (e.g.,

2C-D analogs).[1] In many jurisdictions, it is treated as a "watched" chemical or List I

precursor. Inventory reconciliation is critical before disposal.
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Economic Value: Due to the high cost of deuterated starting materials, "disposal" should

often be the last resort. Recovery and repurification protocols are prioritized below.

Hazard Identification & Safety Profile
Treat the deuterated isotopologue with the same chemical hygiene rigor as the non-deuterated

parent (2,5-Dimethoxy-4-methylbenzaldehyde).[1]

GHS Classification (derived from parent CAS 4925-88-6)
[1]

Hazard Class Category Hazard Statement Signal Word

Skin Irritation Cat. 2
H315: Causes skin

irritation
WARNING

Eye Irritation Cat. 2A
H319: Causes serious

eye irritation
WARNING

STOT - SE Cat.[1] 3
H335: May cause

respiratory irritation
WARNING

Flammability Combustible

H227: Combustible

liquid/solid (Flash pt

~130°C)

WARNING

Critical Safety Note: Aldehydes can auto-oxidize to carboxylic acids (exothermic) or form

unstable peroxides upon prolonged exposure to air.[1] Do not store in the same waste stream

as strong oxidizers (e.g., nitric acid, permanganates).

Pre-Disposal Decision Matrix
Before consigning this material to a waste drum, execute the following decision workflow. This

prevents the destruction of high-value assets and ensures regulatory compliance.
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Assessment: 2,5-Dimethoxy-d6-4-methyl-benzaldehyde

Is Material >90% Pure?

Is it mixed with Hazardous Solvents?

No (Degraded/Waste)

Execute Bisulfite Recovery
(See Section 4)

Yes (High Value)

Inventory Reconciliation
(Check DEA/Precursor Logs)

No Segregate: Organic Waste
(Non-Halogenated)

Yes

Destruction via
High-Temp Incineration

Final Disposal

Post-Purification

Click to download full resolution via product page

Figure 1: Operational decision tree for handling high-value deuterated aldehyde precursors.

Operational Protocols
Protocol A: Chemical Deactivation (Spill Cleanup &
Glassware)
Aldehydes can be chemically neutralized using sodium bisulfite (
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). This forms a water-soluble bisulfite adduct, which is significantly less volatile and easier to
clean than the free aldehyde.[1]

Reagents:

Saturated aqueous Sodium Bisulfite (

) solution.[2]

Methanol (optional, for solubility).

Step-by-Step:

Containment: If liquid, absorb bulk material with vermiculite.[3]

Application: For residue on glassware or minor spills, apply saturated

solution.

Mechanism:[1][2][4]

(Bisulfite Adduct).[1]

Reaction Time: Allow to sit for 15–30 minutes. The strong "almond-like" odor of the

benzaldehyde should diminish significantly.

Disposal: The resulting adduct is water-soluble but should NOT be poured down the drain

due to the aromatic ring structure (aquatic toxicity). Collect into the "Aqueous Organic

Waste" stream.

Protocol B: Recovery (For High-Value Impure Stocks)
If the material is simply impure (not waste), recover the deuterated aldehyde rather than

destroying it.[1]

Dissolution: Dissolve the crude material in a minimal amount of Methanol.

Adduct Formation: Add excess saturated
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solution. Shake vigorously. The aldehyde-bisulfite adduct will precipitate or remain in the
aqueous layer.

Wash: Wash the aqueous layer with Ether or Ethyl Acetate to remove non-aldehyde organic

impurities. Discard the organic wash.

Regeneration: Treat the aqueous phase with Sodium Carbonate (

) or dilute NaOH until pH > 10. This reverses the adduct.[5][6]

Extraction: Extract the regenerated deuterated aldehyde into Dichloromethane (DCM). Dry

and concentrate.

Regulatory & Compliance (Chain of Custody)
Because 2,5-Dimethoxy-4-methylbenzaldehyde is a precursor to DOM (STP) and 2C-D, strict

documentation is required even for disposal.[1]

Inventory Adjustment: Before the waste container leaves your lab, you must adjust your

chemical inventory system. Mark the specific mass as "Disposed" rather than just deleting

the entry.

Labeling:

US (RCRA): Label as "Hazardous Waste - Ignitable" (if in solvent) or "Hazardous Waste -

Toxic".[1]

Waste Code: Likely D001 (Ignitable) if mixed with solvents.[7] If pure solid, classify as

"Non-RCRA Regulated Hazardous Waste" (unless specific state listings apply), but

incineration is mandated by best practice.

Specific Note: Add "Contains Deuterated Compounds" to the tag. While not a hazard, this

alerts waste handlers to the cost/nature of the material.

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility).

Emergency Procedures
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Scenario Immediate Action

Skin Contact

Wash with soap and water for 15 min.[1][4]

Aldehydes are sensitizers; monitor for

dermatitis.

Eye Contact

Rinse cautiously with water for 15 min.[4][8]

Remove contact lenses.[3][4][8][9] Seek medical

attention.

Spill (Bench)
Ventilate area.[8][9][10] Cover with bisulfite-

soaked pads (See Protocol A).[1]

Fire

Use

, dry chemical, or alcohol-resistant foam.[1][3]

Do not use water jet (may spread burning

organic liquid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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